Cas no 1267870-10-9 ((1-cyclopropyl-2-methyl-1H-benzo[d]imidazol-5-yl)methanamine)

• Product Name: (1-cyclopropyl-2-methyl-1H-benzo[d]imidazol-5-yl)methanamine
• CAS No: 1267870-10-9
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD19265586
• CID: 5558771
• PubChem ID: 65037852
• Update Time: 2025-08-05

(1-cyclopropyl-2-methyl-1H-benzo[d]imidazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-cyclopropyl-2-methyl-1H-benzo[d]imidazol-5-yl)methanamine
• 1H-Benzimidazole-5-methanamine, 1-cyclopropyl-2-methyl-

• MDL： MFCD19265586
• Inchi： 1S/C12H15N3/c1-8-14-11-6-9(7-13)2-5-12(11)15(8)10-3-4-10/h2,5-6,10H,3-4,7,13H2,1H3
• InChI Key： VIJGVXICSQVKTC-UHFFFAOYSA-N
• SMILES： C1(C)N(C2CC2)C2=CC=C(CN)C=C2N=1

Experimental Properties

• Density: 1.3±0.0 g/cm3
• Boiling Point: 412.4±0.0 °C at 760 mmHg
• Flash Point: 203.2±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

(1-cyclopropyl-2-methyl-1H-benzo[d]imidazol-5-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-cyclopropyl-2-methyl-1H-benzo[d]imidazol-5-yl)methanamine

Chemical Profile of (1-cyclopropyl-2-methyl-1H-benzo[d]imidazol-5-yl)methanamine (CAS No. 1267870-10-9)

The compound (1-cyclopropyl-2-methyl-1H-benzo[d]imidazol-5-yl)methanamine, identified by its CAS number 1267870-10-9, represents a significant molecule in the realm of pharmaceutical chemistry. This heterocyclic amine derivative exhibits a unique structural framework that has garnered interest due to its potential biological activities and mechanistic properties. The presence of both cyclopropyl and methyl substituents on the benzo[d]imidazole core introduces specific steric and electronic characteristics, which are crucial for modulating its interactions with biological targets.

In recent years, the exploration of benzo[d]imidazole derivatives has seen considerable advancements, particularly in their application as scaffolds for drug discovery. The benzo[d]imidazole moiety is known for its versatility, often serving as a key pharmacophore in various therapeutic agents. For instance, derivatives of this class have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in (1-cyclopropyl-2-methyl-1H-benzo[d]imidazol-5-yl)methanamine may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The cyclopropyl group, a three-membered carbon ring, is particularly noteworthy due to its rigid structure and ability to influence the conformational flexibility of the molecule. This rigidity can enhance binding affinity by restricting rotational freedom around certain bonds, thereby optimizing interactions with biological targets. Additionally, the methyl substituent at the 2-position of the benzo[d]imidazole ring can modulate electronic properties through inductive effects, further tailoring the compound's reactivity and binding characteristics.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. The compound (1-cyclopropyl-2-methyl-1H-benzo[d]imidazol-5-yl)methanamine exemplifies this principle, as its structural features are likely to influence its biological activity across multiple pathways. Studies have shown that benzo[d]imidazole derivatives can interact with various enzymes and receptors, making them valuable tools for exploring new therapeutic strategies. The amine functionality at the 5-position further extends the potential for hydrogen bonding interactions, which are critical for stabilizing enzyme-substrate complexes.

Advances in computational chemistry have also played a pivotal role in understanding the mechanistic aspects of these compounds. Molecular modeling techniques allow researchers to predict binding affinities, identify potential binding sites, and optimize molecular structures for improved efficacy. The integration of experimental data with computational insights has been instrumental in guiding synthetic efforts and evaluating the potential of (1-cyclopropyl-2-methyl-1H-benzo[d]imidazol-5-yl)methanamine as a lead compound.

In vitro studies have begun to elucidate the pharmacological properties of this derivative. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to diseases such as cancer and inflammation. These findings align with broader trends in drug discovery, where targeted inhibition of specific molecular pathways is key to developing effective therapeutics. The compound's unique structural features make it an attractive candidate for further exploration in high-throughput screening campaigns and subsequent lead optimization.

The synthesis of (1-cyclopropyl-2-methyl-1H-benzo[d]imidazol-5-yl)methanamine involves multi-step organic transformations that highlight the synthetic versatility of benzo[d]imidazole chemistry. Key synthetic strategies often include cyclization reactions to form the heterocyclic core, followed by functional group modifications to introduce substituents such as cyclopropyl and methyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further research and development efforts.

Given its promising profile, future studies may focus on evaluating the compound's pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These parameters are critical for determining its suitability for clinical translation. Additionally, investigations into potential side effects and toxicological profiles will be essential to ensure its safety and efficacy if it progresses to human trials.

Collaborative efforts between academic researchers and industry scientists are likely to drive innovation in this area. By combining expertise in organic synthesis, medicinal chemistry, and biopharmaceuticals, a comprehensive understanding of (1-cyclopropyl-2-methyl-1H-benzo[d]imidazol-5-yl)methanamine can be achieved. Such collaborations foster an environment where novel compounds like this one can be rapidly developed into viable therapeutic options.